Cas no 2680688-43-9 (2-acetyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-acetyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680688-43-9
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5647026
• PubChem ID: 165940225
• Update Time: 2025-06-08

2-acetyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-28273328
• 2680688-43-9
• 2-acetyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-7(12)11-5-9(6-15-2)3-10(11,4-9)8(13)14/h3-6H2,1-2H3,(H,13,14)
• InChI Key： AWRFZRNFMJMKGQ-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(C(C)=O)C(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-acetyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

Exploring the Chemistry and Applications of 2-acetyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2680688-43-9)

In the realm of organic chemistry, 2-acetyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2680688-43-9) stands out as a structurally intriguing compound with potential applications in pharmaceuticals and agrochemicals. Its unique azabicyclo[2.1.1]hexane scaffold, combined with functional groups like acetyl and methoxymethyl, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and relevance in modern scientific inquiries.

The compound's bicyclic framework is particularly noteworthy, as such structures often exhibit enhanced metabolic stability and binding affinity in drug design. Recent trends in medicinal chemistry highlight the demand for saturated heterocycles, which align with the features of this molecule. Its carboxylic acid moiety further expands its utility, enabling derivatization for targeted applications. Researchers investigating fragment-based drug discovery (FBDD) or covalent inhibitors may find this compound valuable due to its reactive handles.

From a synthetic perspective, 2-acetyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid poses challenges and opportunities. The construction of its strained azabicyclo[2.1.1]hexane core requires precise methodologies, such as intramolecular cyclizations or photochemical reactions—topics frequently searched in academic databases. Innovations in C-H activation or late-stage functionalization could streamline its production, addressing the growing need for scalable routes to complex scaffolds.

Beyond synthesis, this compound intersects with hot topics like AI-driven molecular design. Computational tools predicting ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are increasingly applied to similar structures, as evidenced by rising Google Scholar queries. Its balanced lipophilicity, inferred from the methoxymethyl and acetyl groups, suggests potential for blood-brain barrier permeability—a key focus in CNS drug development.

Environmental and green chemistry considerations also apply. The compound’s potential biodegradability, influenced by its ester-like motifs, aligns with industry shifts toward sustainable chemicals. Patent literature reveals analogs of this structure in crop protection agents, tying it to discussions on low-residue pesticides—a trending search term in agrochemical forums.

In analytical chemistry, characterizing 2-acetyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid demands advanced techniques like NMR crystallography or LC-MS hyphenation, both frequently cited in method optimization papers. Its stereochemistry, if applicable, could be probed via chiral chromatography, another area of persistent research interest.

To conclude, CAS No. 2680688-43-9 exemplifies how niche chemical entities can bridge diverse scientific domains. Whether as a pharmacophore template or a case study in strain-release chemistry, its multifaceted profile ensures continued relevance—answering the call for structurally innovative, functionally adaptable compounds in 21st-century research.